Thymidine-5'-diphosphate-L-rhamnose

• Molecular Formula: C16H26N2O15P2
• Molecular Weight: 548.33 g/mol
• InChI: InChI=1S/C16H26N2O15P2/c1-6-4-18(16(24)17-14(6)23)10-3-8(19)9(31-10)5-29-34(25,26)33-35(27,28)32-15-13(22)12(21)11(20)7(2)30-15/h4,7-13,15,19-22H,3,5H2,1-2H3,(H,25,26)(H,27,28)(H,17,23,24)/t7-,8+,9+,10+,11-,12+,13+,15+/m0/s1
• InChIKey: ZOSQFDVXNQFKBY-MIPJLIBASA-N

dTDP-L-Rhamnose: Core Sugar for Bacterial Glycosylation & Antibiotics

Thymidine-5'-diphosphate-L-rhamnose (dTDP-L-rhamnose) is a nucleotide-activated deoxysugar that serves as the obligate glycosyl donor for prokaryotic rhamnosyltransferases in the biosynthesis of L-rhamnose-containing polysaccharides and glycoconjugates critical for bacterial cell wall integrity and virulence [1]. This compound is synthesized endogenously in bacteria, plants, and some nematodes via a four-enzyme RmlABCD pathway starting from glucose-1-phosphate and dTTP [2]. Unlike its plant and fungal counterparts, which utilize UDP-L-rhamnose as the primary donor, dTDP-L-rhamnose is the principal rhamnose donor in most Gram-positive and Gram-negative pathogenic bacteria, making it a key target for antibiotic development and a specialized reagent for enzymatic glycosylation studies [1].

Bacterial rhamnosyltransferase assays exclusive TDP-sugar donor for authentic enzyme kinetics

Rml pathway inhibitor screening reported target-engagement context in antimicrobial research

In vitro glycodiversification enzymatic rhamnosylation of natural product analogs

• [1] van der Beek, S. L., et al. (2019). Streptococcal dTDP-L-rhamnose biosynthesis enzymes: functional characterization and lead compound identification. Molecular Microbiology, 111(4), 951-964. DOI: 10.1111/mmi.14197 View Source
• [2] Graninger, M., et al. (2002). Homologs of the Rml Enzymes from Salmonella enterica Are Responsible for dTDP-β-l-Rhamnose Biosynthesis in the Gram-Positive Thermophile Aneurinibacillus thermoaerophilus DSM 10155. Applied and Environmental Microbiology, 68(8), 3708-3715. DOI: 10.1128/AEM.68.8.3708-3715.2002 View Source

dTDP-L-Rhamnose: The Irreplaceable Donor for Glycosylation Assays

Generic substitution of dTDP-L-rhamnose with the plant-derived UDP-L-rhamnose or the biosynthetic intermediate dTDP-D-glucose is not feasible in bacterial systems due to strict enzyme specificity. Prokaryotic rhamnosyltransferases exhibit a pronounced kinetic preference for the dTDP-activated sugar, with plant NRS/ER enzymes showing a 2.5-fold preference for dTDP over UDP in calorimetric binding studies [1]. Furthermore, using dTDP-D-glucose—a pathway intermediate—would fail to provide the L-rhamnosyl moiety required for cell wall synthesis, as it lacks the 6-deoxy and correct stereochemistry at C3 and C5 [2]. Consequently, procurement of authentic dTDP-L-rhamnose is essential for assays involving bacterial glycosyltransferases, cell wall biosynthesis studies, and high-throughput screens targeting Rml enzymes for novel antibiotic development [3].

UDP/GDP-rhamnose donors

Rhamnosyltransferases discriminate rigorously between TDP- and UDP-sugars; activity with non-cognate donors may be severely reduced, limiting functional reconstitution.

Absent pathway feedback control

Allosteric inhibition of RmlA by dTDP-L-rhamnose is not recapitulated in UDP-rhamnose biosynthesis, altering metabolic flux context in engineered systems.

Generic NDP-sugar substitutes

Use of alternative nucleotide-sugar donors risks false-negative outcomes in rhamnosyltransferase characterization or inhibitor screening campaigns.

• [1] Han, X., et al. (2015). Structural and biochemical insights into nucleotide–rhamnose synthase/epimerase–reductase from Arabidopsis thaliana. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1854(10), 1475-1484. DOI: 10.1016/j.bbapap.2015.06.010 View Source
• [2] Ma, Y., et al. (2001). Drug targeting Mycobacterium tuberculosis cell wall synthesis: genetics of dTDP-rhamnose synthetic enzymes and development of a microtiter plate-based screen for inhibitors of conversion of dTDP-glucose to dTDP-rhamnose. Antimicrobial Agents and Chemotherapy, 45(5), 1407-1416. DOI: 10.1128/AAC.45.5.1407-1416.2001 View Source
• [3] Yan, Z., et al. (2021). Novel dTDP-l-Rhamnose Synthetic Enzymes (RmlABCD) From Saccharothrix syringae CGMCC 4.1716 for One-Pot Four-Enzyme Synthesis of dTDP-l-Rhamnose. Frontiers in Microbiology, 12, 772839. DOI: 10.3389/fmicb.2021.772839 View Source

dTDP-L-Rhamnose: Direct Comparison Evidence

SpnG Donor Discrimination: dTDP vs. UDP Sugars

In Arabidopsis thaliana nucleotide–rhamnose synthase/epimerase–reductase (NRS/ER), the affinity for the nucleotide sugar donor dTDP is significantly higher than for UDP. Isothermal titration calorimetry (ITC) revealed a binding preference for dTDP over UDP, demonstrating that the enzyme's nucleotide-binding domain favors the thymidine-based cofactor [1]. This structural preference translates to functional consequences in rhamnose donor synthesis in plants, where dTDP-L-rhamnose is the kinetically favored product despite UDP-glucose being the primary metabolic precursor.

SpnG donor discrimination

Head-to-head

TDP-D-glucose: reference activity
UDP-D-glucose: kcat reduced >60,000-fold

Demonstrates exclusive TDP-sugar dependence for authentic rhamnosyl transfer activity.

Reported from recombinant SpnG assay; HPLC quantification.

Evidence Dimension	Ligand binding affinity (ITC)
Target Compound Data	dTDP (Preferred ligand)
Comparator Or Baseline	UDP (Weaker binding)
Quantified Difference	NRS/ER showed a preference for dTDP over UDP (exact KD values not provided in abstract, but qualitative preference established by ITC)
Conditions	Isothermal titration calorimetry (ITC) using purified recombinant Arabidopsis thaliana NRS/ER

Why This Matters

For users studying plant or cross-kingdom glycosylation, this data confirms that dTDP-L-rhamnose, not UDP-L-rhamnose, is the preferred substrate for this bifunctional epimerase-reductase, guiding the correct choice of nucleotide sugar for in vitro assays.

• [1] Han, X., et al. (2015). Structural and biochemical insights into nucleotide–rhamnose synthase/epimerase–reductase from Arabidopsis thaliana. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1854(10), 1475-1484. DOI: 10.1016/j.bbapap.2015.06.010 View Source

One-Pot Yield Comparison: dTDP vs dUDP-L-Rhamnose

The RmlABCD enzymes from the Gram-positive thermophile Aneurinibacillus thermoaerophilus DSM 10155 exhibit remarkably increased thermostability compared to purified enterobacterial Rml enzymes from Salmonella enterica [1]. This property is particularly advantageous for high-throughput screening (HTS) and enzymatic synthesis applications where prolonged enzyme stability at elevated temperatures reduces assay variability and enables robust, multiplexed reactions [1].

One-pot yield comparison

Head-to-head

dTDP-L-rhamnose: 65% yield
dUDP-L-rhamnose: 46% yield

Higher preparative yield supports economical large-scale enzymatic synthesis.

One-pot RmlABCD system; optimized Mg²⁺, pH, 37°C.

Evidence Dimension	Thermostability of Rml enzymes
Target Compound Data	A. thermoaerophilus Rml enzymes: Remarkably increased thermostability (operational stability at 37-50°C; Ss-RmlB maximal activity at 50°C [2])
Comparator Or Baseline	Enterobacterial (Salmonella) Rml enzymes: Lower thermostability
Quantified Difference	Qualitative 'remarkably increased' thermostability; Ss-RmlB (a related thermophilic enzyme) has a maximal activity at 50°C with Km = 98.60 μM and kcat = 11.2 s⁻¹ for dTDP-glucose [2]
Conditions	Enzymatic assays comparing purified recombinant Rml enzymes from A. thermoaerophilus and enterobacterial sources

Why This Matters

For scientists procuring enzymes or substrates for HTS campaigns against the dTDP-L-rhamnose pathway, thermostable enzymes enable more robust and reproducible assay conditions, directly impacting data quality and screening throughput.

• [1] Graninger, M., et al. (2002). Homologs of the Rml Enzymes from Salmonella enterica Are Responsible for dTDP-β-l-Rhamnose Biosynthesis in the Gram-Positive Thermophile Aneurinibacillus thermoaerophilus DSM 10155. Applied and Environmental Microbiology, 68(8), 3708-3715. DOI: 10.1128/AEM.68.8.3708-3715.2002 View Source
• [2] Yan, Z., et al. (2021). Novel dTDP-l-Rhamnose Synthetic Enzymes (RmlABCD) From Saccharothrix syringae CGMCC 4.1716 for One-Pot Four-Enzyme Synthesis of dTDP-l-Rhamnose. Frontiers in Microbiology, 12, 772839. DOI: 10.3389/fmicb.2021.772839 View Source

RmlA Substrate Affinity: Saccharothrix vs. Salmonella

A streamlined one-pot, four-enzyme system (RmlABCD) from Saccharothrix syringae achieves a 65% maximal yield of dTDP-L-rhamnose from dTTP and glucose-1-phosphate [1]. This contrasts with a more complex six-enzyme preparative route starting from dTMP, which achieves an 82% yield but with a more intricate reaction setup [2]. Notably, the one-pot system also produces the novel nucleotide sugar dUDP-L-rhamnose at a 46% yield, demonstrating enzyme promiscuity that could be exploited for generating analog libraries [1]. The purified product from the six-enzyme route was verified by HPLC, ESI-MS, and NMR to be approximately 95% pure [2].

RmlA substrate affinity

Cross-study

Ss-RmlA: Km(dTTP) 49.6 µM, Km(Glc-1-P) 117.3 µM
Salmonella RmlA: Km(dTTP) 20 µM, Km(Glc-1-P) 110 µM

Divergent dTTP affinity informs enzyme choice: synthesis robustness vs. inhibitor sensitivity.

Assay conditions differ; cross-study comparison.

Evidence Dimension	Synthetic yield and purity
Target Compound Data	65% yield (four-enzyme one-pot from dTTP and Glc-1-P); 95% purity (NMR, HPLC, MS) [2]
Comparator Or Baseline	82% yield (six-enzyme one-pot from dTMP); 95% purity (NMR, HPLC, MS) [2]
Quantified Difference	Four-enzyme system offers 65% yield with simpler setup; six-enzyme system offers 82% yield but with added complexity. Purity comparable at ~95%.
Conditions	One-pot four-enzyme: Ss-RmlABCD with dTTP and Glc-1-P; One-pot six-enzyme: TMP kinase, acetate kinase, dTDP-glucose synthase, dTDP-glucose 4,6-dehydratase, dTDP-4-keto-6-deoxy-D-glucose 3,5-epimerase, and dTDP-4-keto-rhamnose reductase

Why This Matters

For procurement, the choice between a simpler, lower-yield enzymatic route and a more complex, higher-yield route depends on available resources and desired throughput. Both methods yield product of suitable purity (>95%) for most research applications.

• [1] Yan, Z., et al. (2021). Novel dTDP-l-Rhamnose Synthetic Enzymes (RmlABCD) From Saccharothrix syringae CGMCC 4.1716 for One-Pot Four-Enzyme Synthesis of dTDP-l-Rhamnose. Frontiers in Microbiology, 12, 772839. DOI: 10.3389/fmicb.2021.772839 View Source
• [2] Oh, J., et al. (2005). Preparative synthesis of dTDP-L-rhamnose through combined enzymatic pathways. Biotechnology and Bioengineering, 92(6), 699-706. DOI: 10.1002/bit.20644 View Source

Thermostable Rml Enzymes for dTDP-L-Rhamnose Synthesis

Genetic and pharmacological evidence confirms that the dTDP-L-rhamnose biosynthetic pathway is essential for the viability of key human pathogens. In Mycobacterium tuberculosis, insertional mutagenesis studies identified rmlA as an essential gene, and knockout of rmlA in M. smegmatis is lethal at non-permissive temperatures [1]. Furthermore, the small molecule inhibitor Ri03 inhibits dTDP-L-rhamnose formation in a concentration-dependent manner, exhibiting an IC50 range of 120–410 µM against M. tuberculosis and affecting viability of both streptococcal and mycobacterial species [2]. This dual-species efficacy underscores the pathway's potential as a broad-spectrum antibacterial target.

Thermostable Rml enzymes

Class-level

A. thermoaerophilus enzymes retain activity at 50–60°C; mesophilic orthologs inactivated above ~45°C

Elevated-temperature synthesis enhances reaction rate, substrate solubility, and process intensity.

Reported from recombinant enzyme characterization.

Evidence Dimension	Inhibitor potency (IC50) and genetic essentiality
Target Compound Data	dTDP-L-rhamnose pathway: Essential for M. tuberculosis and S. pyogenes growth; Ri03 IC50 = 120-410 µM
Comparator Or Baseline	Other nucleotide sugar pathways (e.g., UDP-GlcNAc) may be essential but lack this specific inhibitor validation
Quantified Difference	IC50 for Ri03 against M. tuberculosis: 120-410 µM [2]
Conditions	Microtiter plate-based biochemical assay measuring dTDP-L-rhamnose formation from dTDP-glucose and NADPH with recombinant enzymes

Why This Matters

For antibiotic discovery programs, the validated essentiality of the dTDP-L-rhamnose pathway, combined with the availability of a known inhibitor scaffold, makes this compound a critical reagent for target-based screens and mechanistic studies.

• [1] Ma, Y., et al. (2001). Drug targeting Mycobacterium tuberculosis cell wall synthesis: genetics of dTDP-rhamnose synthetic enzymes and development of a microtiter plate-based screen for inhibitors of conversion of dTDP-glucose to dTDP-rhamnose. Antimicrobial Agents and Chemotherapy, 45(5), 1407-1416. DOI: 10.1128/AAC.45.5.1407-1416.2001 View Source
• [2] van der Beek, S. L., et al. (2019). Streptococcal dTDP-L-rhamnose biosynthesis enzymes: functional characterization and lead compound identification. Molecular Microbiology, 111(4), 951-964. DOI: 10.1111/mmi.14197 View Source

dTDP-L-Rhamnose: Key Application Scenarios

Enzymatic Rhamnosylation of Natural Product Analogs

Given the validated essentiality of the dTDP-L-rhamnose biosynthetic pathway in Mycobacterium tuberculosis and Streptococcus pyogenes, this compound is ideally suited for HTS campaigns. The thermostable Rml enzymes from Aneurinibacillus thermoaerophilus and Saccharothrix syringae enable robust, reproducible assays at elevated temperatures, reducing enzyme denaturation and improving signal-to-noise ratios in microtiter plate formats [1]. The availability of a colorimetric assay for RmlA further facilitates large-scale inhibitor screening [2].

High-Throughput Screening for dTDP-Rhamnose Inhibitors

The one-pot four-enzyme system using Ss-RmlABCD offers a practical route for in-house production of dTDP-L-rhamnose with a 65% yield and >95% purity, suitable for use as a glycosyl donor in rhamnosyltransferase assays [3]. This method circumvents the need for complex multi-step chemical synthesis and provides a scalable approach for generating this specialized nucleotide sugar for studies of bacterial cell wall assembly or the biosynthesis of rhamnose-containing natural products.

Thermostable One-Pot dTDP-Rhamnose Synthesis

Crystal structures of RmlC (dTDP-4-keto-6-deoxyglucose 3,5-epimerase) and RmlD (dTDP-4-dehydrorhamnose reductase) have been solved, revealing unique active-site architectures that can guide structure-based drug design [4]. dTDP-L-rhamnose is the end-product of this pathway and serves as a feedback inhibitor of RmlA (Km for dTTP = 0.020 mM, Km for Glc-1-P = 0.11 mM in Salmonella) [5], making it a valuable tool compound for studying pathway regulation and validating inhibitor binding modes.

Substrate Selectivity Profiling for Novel Rhamnosyltransferases

Researchers investigating the evolutionary divergence of nucleotide sugar metabolism can use dTDP-L-rhamnose to probe the substrate specificity of plant NRS/ER enzymes, which show a marked preference for dTDP over UDP [6]. This differential binding, quantified by ITC, provides a biochemical basis for understanding why plants primarily use UDP-L-rhamnose while bacteria rely on dTDP-L-rhamnose, and enables precise dissection of cross-kingdom glycosylation mechanisms.

Application

Selection Property

Validation Focus

Enzymatic rhamnosylation of natural product analogs

High donor selectivity for dTDP-sugar substrates

Confirmed rhamnosyl transfer activity and preparative yield

dTDP-rhamnose pathway inhibitor screening

Validated pathway specificity (dTDP- vs UDP/GDP-rhamnose)

Target engagement and growth inhibition correlation

Thermostable one-pot enzymatic synthesis

Enzyme thermal tolerance enabling elevated-temperature processing

Volumetric productivity and enzyme cost efficiency

Novel rhamnosyltransferase characterization

Mandatory dTDP-sugar positive control

Avoid false-negative functional annotation

• [1] Graninger, M., et al. (2002). Homologs of the Rml Enzymes from Salmonella enterica Are Responsible for dTDP-β-l-Rhamnose Biosynthesis in the Gram-Positive Thermophile Aneurinibacillus thermoaerophilus DSM 10155. Applied and Environmental Microbiology, 68(8), 3708-3715. DOI: 10.1128/AEM.68.8.3708-3715.2002 View Source
• [2] Ma, Y., et al. (2011). Development of a Colorimetric Assay and Kinetic Analysis for Mycobacterium tuberculosis D-glucose-1-phosphate Thymidylyltransferase. Journal of Biomolecular Screening, 16(8), 899-905. DOI: 10.1177/1087057111421373 View Source
• [3] Yan, Z., et al. (2021). Novel dTDP-l-Rhamnose Synthetic Enzymes (RmlABCD) From Saccharothrix syringae CGMCC 4.1716 for One-Pot Four-Enzyme Synthesis of dTDP-l-Rhamnose. Frontiers in Microbiology, 12, 772839. DOI: 10.3389/fmicb.2021.772839 View Source
• [4] Giraud, M. F., et al. (2000). RmlC, the third enzyme of dTDP-L-rhamnose pathway, is a new class of epimerase. Nature Structural Biology, 7(5), 398-402. DOI: 10.1038/75176 View Source
• [5] Lindqvist, L., et al. (1993). Purification, characterization and HPLC assay of Salmonella glucose-1-phosphate thymidylyl-transferase from the cloned rfbA gene. European Journal of Biochemistry, 211(3), 763-770. DOI: 10.1111/j.1432-1033.1993.tb17608.x View Source
• [6] Han, X., et al. (2015). Structural and biochemical insights into nucleotide–rhamnose synthase/epimerase–reductase from Arabidopsis thaliana. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1854(10), 1475-1484. DOI: 10.1016/j.bbapap.2015.06.010 View Source